2-[[(2S)-1-[(2S)-2-[[(2S)-1-[(2S)-2-Amino-3-(4-hydroxyphenyl)propanoyl]pyrrolidin-2-yl]methylamino]-3-phenylpropanoyl]pyrrolidine-2-carbonyl]amino]acetic acid
2-[[(2S)-1-[(2S)-2-[[(2S)-1-[(2S)-2-Amino-3-(4-hydroxyphenyl)propanoyl]pyrrolidin-2-yl]methylamino]-3-phenylpropanoyl]pyrrolidine-2-carbonyl]amino]acetic acid
Brand Name:
Vulcanchem
CAS No.:
138474-03-0
VCID:
VC0143649
InChI:
InChI=1S/C30H39N5O6/c31-24(16-21-10-12-23(36)13-11-21)29(40)34-14-4-8-22(34)18-32-25(17-20-6-2-1-3-7-20)30(41)35-15-5-9-26(35)28(39)33-19-27(37)38/h1-3,6-7,10-13,22,24-26,32,36H,4-5,8-9,14-19,31H2,(H,33,39)(H,37,38)/t22-,24-,25-,26-/m0/s1
SMILES:
C1CC(N(C1)C(=O)C(CC2=CC=C(C=C2)O)N)CNC(CC3=CC=CC=C3)C(=O)N4CCCC4C(=O)NCC(=O)O
Molecular Formula:
C30H39N5O6
Molecular Weight:
565.7 g/mol
2-[[(2S)-1-[(2S)-2-[[(2S)-1-[(2S)-2-Amino-3-(4-hydroxyphenyl)propanoyl]pyrrolidin-2-yl]methylamino]-3-phenylpropanoyl]pyrrolidine-2-carbonyl]amino]acetic acid
CAS No.: 138474-03-0
Main Products
VCID: VC0143649
Molecular Formula: C30H39N5O6
Molecular Weight: 565.7 g/mol
CAS No. | 138474-03-0 |
---|---|
Product Name | 2-[[(2S)-1-[(2S)-2-[[(2S)-1-[(2S)-2-Amino-3-(4-hydroxyphenyl)propanoyl]pyrrolidin-2-yl]methylamino]-3-phenylpropanoyl]pyrrolidine-2-carbonyl]amino]acetic acid |
Molecular Formula | C30H39N5O6 |
Molecular Weight | 565.7 g/mol |
IUPAC Name | 2-[[(2S)-1-[(2S)-2-[[(2S)-1-[(2S)-2-amino-3-(4-hydroxyphenyl)propanoyl]pyrrolidin-2-yl]methylamino]-3-phenylpropanoyl]pyrrolidine-2-carbonyl]amino]acetic acid |
Standard InChI | InChI=1S/C30H39N5O6/c31-24(16-21-10-12-23(36)13-11-21)29(40)34-14-4-8-22(34)18-32-25(17-20-6-2-1-3-7-20)30(41)35-15-5-9-26(35)28(39)33-19-27(37)38/h1-3,6-7,10-13,22,24-26,32,36H,4-5,8-9,14-19,31H2,(H,33,39)(H,37,38)/t22-,24-,25-,26-/m0/s1 |
Standard InChIKey | NQIQNYXFRNTZPC-GKXKVECMSA-N |
Isomeric SMILES | C1C[C@H](N(C1)C(=O)[C@H](CC2=CC=C(C=C2)O)N)CN[C@@H](CC3=CC=CC=C3)C(=O)N4CCC[C@H]4C(=O)NCC(=O)O |
SMILES | C1CC(N(C1)C(=O)C(CC2=CC=C(C=C2)O)N)CNC(CC3=CC=CC=C3)C(=O)N4CCCC4C(=O)NCC(=O)O |
Canonical SMILES | C1CC(N(C1)C(=O)C(CC2=CC=C(C=C2)O)N)CNC(CC3=CC=CC=C3)C(=O)N4CCCC4C(=O)NCC(=O)O |
Synonyms | CM 2-3 TPCH2NHPPG Tyr-Pro-psi(CH2-NH)-Phe-Pro-Gly Tyr-Pro-psi(CH2NH)Phe-Pro-Gly tyrosyl-prolyl-psi(methylamino)-phenylalanyl-prolyl-glycine tyrosyl-prolyl-psi(methylamino)phenylalanyl-prolyl-glycine |
PubChem Compound | 132158 |
Last Modified | Nov 11 2021 |
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